Cas no 220150-55-0 ((2R)-4-ethylhexan-2-ol)

• Product Name: (2R)-4-ethylhexan-2-ol
• CAS No: 220150-55-0
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 1405475
• PubChem ID: 13008217
• Update Time: 2025-10-23

(2R)-4-ethylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hexanol, 4-ethyl-, (2R)-
• (2R)-4-ethylhexan-2-ol
• EN300-1854449
• ALAPJJMGVQNJIU-SSDOTTSWSA-N
• SCHEMBL6387999
• 220150-55-0
• (R)-4-ethyl-2-hexanol

• Inchi： 1S/C8H18O/c1-4-8(5-2)6-7(3)9/h7-9H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： ALAPJJMGVQNJIU-SSDOTTSWSA-N
• SMILES： O[C@H](C)CC(CC)CC

Computed Properties

• Exact Mass: 130.13584
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 57.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (2R)-4-ethylhexan-2-ol

Introduction to (2R)-4-Ethylhexan-2-Ol (CAS No: 220150-55-0)

(2R)-4-Ethylhexan-2-ol, also known by its CAS number 220150-55-0, is a chiral organic compound belonging to the class of secondary alcohols. This compound is characterized by its specific stereochemistry, with the hydroxyl group (-OH) attached to the second carbon of a six-carbon chain, where the configuration at this carbon is R. The presence of an ethyl group at the fourth carbon further defines its structure, making it a unique member within the broader family of hexanols.

The chemical formula of (2R)-4-Ethylhexan-2-ol is C8H18O, and it has a molecular weight of 134.23 g/mol. Its physical properties include a melting point of approximately -6°C and a boiling point around 146°C at standard atmospheric pressure. The compound is typically a colorless liquid with a characteristic odor, making it suitable for various applications in the chemical and pharmaceutical industries.

Recent advancements in chiral chemistry have highlighted the importance of compounds like (2R)-4-Ethylhexan-2-ol in asymmetric synthesis. Researchers have explored its potential as a chiral building block in the construction of complex molecules, including pharmaceutical agents and fine chemicals. For instance, studies have demonstrated its utility in the synthesis of bioactive compounds, where its stereochemistry plays a crucial role in determining the biological activity of the final product.

In terms of synthesis, (2R)-4-Ethylhexan-2-ol can be prepared via several methods, including catalytic hydrogenation of ketones or through enzymatic resolution of racemic mixtures. The use of biocatalysts, such as lipase enzymes, has emerged as an environmentally friendly approach to obtain this compound in high enantiomeric excess (ee), which is particularly valuable for pharmaceutical applications.

The application of (2R)-4-Ethylhexan-2-ol extends beyond traditional chemical synthesis. Recent studies have investigated its role as a precursor in the production of biofuels and as an additive in cosmetic formulations due to its moisturizing properties. Additionally, its ability to act as a solvent in certain reaction systems has made it an attractive option in green chemistry practices.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of (2R)-4-Ethylhexan-2-ol is essential for ensuring sustainable industrial practices. Research indicates that this compound undergoes microbial degradation under aerobic conditions, with complete mineralization observed within 14 days under controlled laboratory settings.

In conclusion, (2R)-4-Ethylhexan-2-ol (CAS No: 220150-55-0) stands out as a versatile and valuable compound in modern chemistry. Its unique stereochemistry, coupled with advancements in synthetic methodologies and application domains, positions it as a key player in both academic research and industrial production.